![molecular formula C16H15N3O2S B2710740 (E)-3-(furan-2-yl)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acrylamide CAS No. 2035004-41-0](/img/structure/B2710740.png)
(E)-3-(furan-2-yl)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acrylamide
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Description
(E)-3-(furan-2-yl)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acrylamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and has shown promise in a number of different areas of research.
Scientific Research Applications
Chemical Synthesis and Characterization
Intramolecular Cyclization
Compounds containing furan and thiophene moieties, similar to the query compound, have been studied for their cyclization reactions. For instance, alkyl E-3-(furyl)-3-(diethoxyphosphoryl)acrylates have shown the ability to form dihydrothiopyrano[3,4-b]furans upon cyclization. This reactivity could be relevant for synthesizing novel heterocyclic compounds with potential applications in material science and drug discovery (Pevzner, 2021).
Synthesis and Structure Analysis
Synthesis of closely related compounds, such as 2-cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide, has been achieved with high yields, showcasing the potential for synthesizing and structurally characterizing compounds with intricate heteroaryl acrylamide structures. This highlights the compound's relevance in the development of new materials or pharmaceuticals (Kariuki et al., 2022).
Biomedical Applications
Antimicrobial and Anticancer Activity
Derivatives of furan and thiophene, which share structural similarities with the query compound, have been explored for their biological activities. Schiff bases of chitosan with heteroaryl pyrazole derivatives have demonstrated significant antimicrobial activity, indicating the potential of these compounds in developing new antimicrobial agents (Hamed et al., 2020).
Catalytic and Synthetic Applications
The catalytic alkenation of thiophenes and furans through regioselective C–H bond functionalization has been reported, which is relevant for the synthesis of (E)-alkenyl derivatives. This method could potentially be applied to synthesize compounds similar to the query molecule, thereby expanding the toolkit for organic synthesis and material science (Zhao et al., 2009).
properties
IUPAC Name |
(E)-3-(furan-2-yl)-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O2S/c20-16(4-3-14-2-1-10-21-14)17-7-9-19-8-5-15(18-19)13-6-11-22-12-13/h1-6,8,10-12H,7,9H2,(H,17,20)/b4-3+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVOHGSTWYSENOO-ONEGZZNKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C=CC(=O)NCCN2C=CC(=N2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=COC(=C1)/C=C/C(=O)NCCN2C=CC(=N2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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